molecular formula C18H24I3N3O8 B1672085 Iopromide CAS No. 73334-07-3

Iopromide

Cat. No. B1672085
CAS RN: 73334-07-3
M. Wt: 791.1 g/mol
InChI Key: DGAIEPBNLOQYER-IUCAKERBSA-N
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Patent
US08420858B2

Procedure details

According to the above reaction scheme 1, iopromide of formula (1) is prepared through the steps of reacting 5-amino-2,4,6-triiodoisophthalic acid dichloride of formula (2) with methoxyacetyl chloride in dimethylformamide solvent to produce 5-methoxyacetylamino-2,4,6-triiodoisophthalic acid dichloride of formula (3), and reacting the compound of formula (3) with 2,3-dihydroxypropylamine and in turn with 2,3-dihydroxy-N-methylpropylamine in dimethylformamide solvent in the presence of basic material.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
CN(C(C1C(I)=C(N[C:18]([CH2:20][O:21][CH3:22])=[O:19])C(I)=C(C(NCC(O)CO)=O)C=1I)=O)CC(O)CO.[NH2:33][C:34]1[C:35]([I:48])=[C:36]([C:45]([Cl:47])=[O:46])[C:37]([I:44])=[C:38]([C:42]=1[I:43])[C:39]([Cl:41])=[O:40].COCC(Cl)=O>CN(C)C=O>[CH3:22][O:21][CH2:20][C:18]([NH:33][C:34]1[C:42]([I:43])=[C:38]([C:39]([Cl:41])=[O:40])[C:37]([I:44])=[C:36]([C:35]=1[I:48])[C:45]([Cl:47])=[O:46])=[O:19]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(CC(CO)O)C(=O)C1=C(C(=C(C(=C1I)NC(=O)COC)I)C(=O)NCC(CO)O)I
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC=1C(=C(C(=C(C(=O)Cl)C1I)I)C(=O)Cl)I
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
COCC(=O)Cl
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
COCC(=O)NC=1C(=C(C(=C(C(=O)Cl)C1I)I)C(=O)Cl)I
Name
Type
product
Smiles

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.